Cas no 64013-41-8 (1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-)

• Product Name: 1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
• CAS No: 64013-41-8
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 1664402
• PubChem ID: 16751267
• Update Time: 2025-04-21

1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
• 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxyisochromen-1-one
• 64013-41-8
• SCHEMBL9725488
• DTXSID80587829
• 8-Hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-1H-2-benzopyran-1-one

• Inchi： 1S/C12H12O6/c1-16-8-4-6-3-7(5-13)18-12(15)9(6)10(14)11(8)17-2/h3-4,13-14H,5H2,1-2H3
• InChI Key： WDOIWJNHSCUKKT-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=CC=2C=C1CO)OC)OC)O)=O

Computed Properties

• Exact Mass: 252.06336
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives